Cas no 2411338-29-7 (methyl (2E)-3-({[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate)

• Product Name: methyl (2E)-3-({[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate
• CAS No: 2411338-29-7
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5356943
• Update Time: 2025-05-20

methyl (2E)-3-({[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795156
• methyl (2E)-3-({[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate
• Methyl (E)-4-oxo-4-[[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methylamino]but-2-enoate

• Inchi： 1S/C18H22N2O4/c1-24-18(23)8-7-16(21)19-12-15-11-17(22)20(13-15)10-9-14-5-3-2-4-6-14/h2-8,15H,9-13H2,1H3,(H,19,21)/b8-7+
• InChI Key： CYMHEOHUPABSHS-BQYQJAHWSA-N
• SMILES： O=C1CC(CNC(/C=C/C(=O)OC)=O)CN1CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 483
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7

Additional information on methyl (2E)-3-({[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate

Professional Introduction to Methyl (2E)-3-({[5-Oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate (CAS No. 2411338-29-7)

Methyl (2E)-3-({[5-Oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate, identified by its CAS number 2411338-29-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural complexity and functional diversity, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of Methyl (2E)-3-({[5-Oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate features a conjugated enone system combined with a carbamoyl functional group, which is linked to a pyrrolidine ring substituted with a phenylethyl moiety. This unique arrangement of functional groups suggests potential biological activities, including interactions with biological targets such as enzymes and receptors. The presence of the (2E)-configuration of the enone moiety is particularly noteworthy, as it can influence the electronic properties and reactivity of the molecule.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyrrolidine scaffold, in particular, has been extensively studied due to its prevalence in biologically active natural products and synthetic drugs. Compounds containing the 5-Oxo-1-(2-phenylethyl)pyrrolidin moiety have shown promise in various pharmacological assays, including anti-inflammatory, analgesic, and neuroprotective effects. The carbamoyl group further enhances the molecular diversity, enabling modifications that can fine-tune biological activity and pharmacokinetic properties.

The synthesis of Methyl (2E)-3-({[5-Oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl}carbamoyl)prop-2-enoate presents an intriguing challenge for synthetic chemists. The conjugated enone system necessitates careful control over reaction conditions to preserve the desired geometric integrity. Additionally, the installation of the carbamoyl group and the phenylethyl substitution requires strategic functional group transformations. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have facilitated the construction of complex molecular frameworks like this one with greater efficiency and precision.

Recent studies have highlighted the importance of molecular conformation and flexibility in determining biological activity. The pyrrolidine ring in Methyl (2E)-3-({[5-Oxo-1-(2-phenylethyl)pyrrolidin]methyl}carbamoyl)prop exhibits conformational flexibility, which can be exploited to optimize binding interactions with biological targets. Computational studies using molecular modeling techniques have been instrumental in predicting how this compound might interact with proteins and other biomolecules. These studies suggest that the compound may exhibit binding affinities comparable to known pharmacological agents, making it a promising candidate for further development.

The pharmacological profile of Methyl (2E)-3-{[5-Oxo-l-(2-phenylethyl)pyrrolidin]methyl}carbamoyl)prop has been preliminarily investigated in several in vitro assays. Initial results indicate that the compound demonstrates moderate activity against certain enzymatic targets, suggesting potential therapeutic applications in areas such as pain management and inflammation. However, further research is needed to fully elucidate its mechanism of action and to assess its efficacy in vivo. Preclinical studies are essential to evaluate toxicity profiles and to determine optimal dosing regimens before moving into clinical trials.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of Methyl (2E)-3-{[5-Oxo-l-(2-phenylethyl)pyrrolidin]methyl}carbamoyl)prop, as well as its derivatives, represent a testament to the power of synthetic organic chemistry in generating structurally diverse molecules with potential therapeutic value. Continued advancements in synthetic techniques and analytical methods will further enhance our ability to design and develop new drugs efficiently.

Future directions for research on Methyl (2E)-3-{[5-Oxo-l-(2-phenylethyl)pyrrolidin]methyl}carbamoyl)prop include exploring its interactions with additional biological targets and optimizing its chemical properties for improved pharmacokinetics. Additionally, green chemistry principles should be incorporated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards. By integrating innovative synthetic strategies with rigorous biological evaluation, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,Methyl (2E)-3-{[5-Oxo-l-(2-phenylethyl)pyrrolidin]methyl}carbamoyl)prop, identified by its CAS number 2411338297, represents a significant advancement in pharmaceutical chemistry. Its complex structure offers numerous opportunities for exploration in drug discovery,and preliminary studies suggest promising biological activity. As research continues,this compound holds great potential for contributing to the development of new therapeutic agents that address unmet medical needs.